N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine
• InChI: InChI=1S/C13H18Cl2N2/c1-17-6-2-3-11(9-17)16-8-10-4-5-12(14)13(15)7-10/h4-5,7,11,16H,2-3,6,8-9H2,1H3
• InChI Key: NCYDEWLHSTYCSD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H18Cl2N2
• Molecular Weight: 273.20 g/mol

Description

N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine, also known as JNJ-42153605, is a chemical compound with potential therapeutic applications. It belongs to the class of piperidine derivatives and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine is not fully understood. However, it is believed to act as a selective norepinephrine reuptake inhibitor (NRI) and a dopamine reuptake inhibitor (DRI). This results in increased levels of these neurotransmitters in the brain, which can have various effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine can have a range of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine and norepinephrine in certain brain regions, such as the prefrontal cortex and striatum. It has also been shown to enhance cognitive performance in animal models, such as improved working memory and attention.

Advantages and Limitations for Lab Experiments

One advantage of N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine is its selectivity for certain neurotransmitter systems. This makes it a useful tool for studying the role of these systems in various biological processes. However, one limitation is that its effects may vary depending on the dose, route of administration, and other factors. Therefore, careful control of experimental conditions is necessary to ensure accurate results.

Future Directions

There are several future directions for research on N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine. One area of interest is its potential as a treatment for neuropsychiatric disorders. Clinical trials are currently underway to evaluate its efficacy and safety in humans. Another area of interest is its effects on other neurotransmitter systems, such as glutamate and GABA. Further studies are needed to fully understand the mechanisms of action of N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine involves several steps, starting from the reaction of 3,4-dichlorobenzyl chloride with 1-methylpiperidine. The resulting intermediate is then subjected to further reactions to obtain the final product. The synthesis process has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

N-[(3,4-dichlorophenyl)methyl]-1-methylpiperidin-3-amine has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have modulatory effects on several neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This makes it a promising candidate for the treatment of various neuropsychiatric disorders, such as depression, anxiety, and addiction.